![molecular formula C14H21N3O B7572497 N-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)propanamide](/img/structure/B7572497.png)
N-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)propanamide, commonly known as MPPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPPT is a selective inhibitor of the neuronal transporter protein, which is responsible for reuptake of the neurotransmitter dopamine.
Mechanism of Action
MPPT works by selectively inhibiting the reuptake of dopamine by the neuronal transporter protein. This results in an increase in the levels of dopamine in the brain, which can improve symptoms of various neurological disorders. MPPT has a high affinity for the dopamine transporter protein, which makes it a potent inhibitor.
Biochemical and Physiological Effects:
MPPT has been shown to increase the levels of dopamine in the brain, which can result in improved mood, attention, and motor function. It has also been shown to reduce the reinforcing effects of cocaine and other addictive drugs, which can help in drug abuse treatment. MPPT has a low potential for abuse and dependence, which makes it a promising therapeutic agent.
Advantages and Limitations for Lab Experiments
MPPT has several advantages for lab experiments, including its high potency and selectivity for the dopamine transporter protein. It can be easily synthesized and purified, which makes it a cost-effective research tool. However, MPPT has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for MPPT research, including its potential use in the treatment of other neurological disorders such as schizophrenia and bipolar disorder. MPPT can also be used as a research tool to study the role of dopamine in various physiological and pathological processes. Further research is needed to optimize the synthesis and formulation of MPPT for therapeutic use.
Synthesis Methods
The synthesis of MPPT involves the reaction of 1-(2-pyridyl)piperidine with N-methylpropanamide in the presence of a catalyst. The reaction yields MPPT as a white crystalline solid with a melting point of 123-125°C.
Scientific Research Applications
MPPT has been extensively studied in the field of neuroscience due to its potential therapeutic applications for various neurological disorders. It has been shown to increase the levels of dopamine in the brain, which can improve symptoms of Parkinson's disease, depression, and attention deficit hyperactivity disorder (ADHD). MPPT has also been studied for its potential use in drug abuse treatment, as it can reduce the reinforcing effects of cocaine and other addictive drugs.
properties
IUPAC Name |
N-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-3-14(18)16(2)12-7-10-17(11-8-12)13-6-4-5-9-15-13/h4-6,9,12H,3,7-8,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMWBQOPLQRSGLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N(C)C1CCN(CC1)C2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.